2,4-Bis(benzyloxy)-6-chloro-1,3,5-triazine

• IUPAC Name: 2-chloro-4,6-bis(phenylmethoxy)-1,3,5-triazine
• InChI: InChI=1S/C17H14ClN3O2/c18-15-19-16(22-11-13-7-3-1-4-8-13)21-17(20-15)23-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: XKDFUXJROYAXAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=NC(=N2)Cl)OCC3=CC=CC=C3
• Molecular Formula: C17H14ClN3O2
• DSSTOX Substance ID: DTXSID40827051
• Molecular Weight: 327.8 g/mol
• CAS RN: 851030-18-7

Description

The compound “2,4-Bis(benzyloxy)-5-arylpyrimidines” has been mentioned in the context of novel HSP90 N-terminal inhibitors. These compounds have shown antiproliferative activity against multiple breast cancer cell lines.

Scientific Research Applications

Reactivity Studies

A study examined the reactivity of acid-catalyzed O-benzylation using compounds related to 2,4-bis(benzyloxy)-6-chloro-1,3,5-triazine. The research focused on understanding the effects of different triazine structures on reactivity. This provides insights into the development of more efficient acid-catalyzed alkylating reagents (Fujita, Hayakawa, & Kunishima, 2015).

Synthesis of Complexes

Another study involved the synthesis of dendrimeric melamine cored complexes using triazine derivatives, including those similar to 2,4-bis(benzyloxy)-6-chloro-1,3,5-triazine. These complexes were characterized for their magnetic behaviors, indicating potential applications in materials science (Uysal & Koç, 2010).

Molecular Conformation Studies

A study on a triazine derivative showcased an interesting molecular conformation. This research highlights the unique structural aspects of triazine derivatives, contributing to a deeper understanding of their potential applications in molecular design (Peter, Heerden, & Munro, 2007).

Polyamide Synthesis

Research on the synthesis of aromatic polyamides containing s-triazine rings, akin to 2,4-bis(benzyloxy)-6-chloro-1,3,5-triazine, explored their potential in creating new polymeric materials. These polyamides showed promising properties like good solubility and thermal stability, making them candidates for advanced material applications (Sagar et al., 1997).

Applications in Supramolecular Chemistry

A study on the synthesis and characterization of pyrazolyl bistriazines under microwave irradiation demonstrated their potential in supramolecular chemistry. These compounds, related to triazine derivatives, can be used to create extended supramolecular polymers with interesting properties like fluorescence (Moral et al., 2010).

Mechanism of Action

Target of Action

Related compounds have been shown to interact with proteins such as heat shock protein 90 (hsp90) and histone deacetylase 6 (hdac6) . These proteins play crucial roles in cellular processes such as protein folding, degradation, and gene expression.

Mode of Action

For instance, inhibition of HSP90 can disrupt protein folding and degradation, while inhibition of HDAC6 can alter gene expression .

Biochemical Pathways

Similarly, inhibition of HDAC6 can alter the acetylation state of histones, affecting gene expression .

Pharmacokinetics

Related compounds are typically well-absorbed and distributed throughout the body . The metabolism and excretion of these compounds can vary, affecting their bioavailability and half-life.

Result of Action

These effects could potentially disrupt cellular processes and lead to cell death .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,4-Bis(benzyloxy)-6-chloro-1,3,5-triazine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets. For instance, the compound is typically stored at room temperature for stability .

Future Directions

The study of HSP90 inhibitors, including compounds similar to “2,4-Bis(benzyloxy)-6-chloro-1,3,5-triazine”, is a promising area of research. These compounds could potentially be used in the development of anticancer drugs.